Cas no 2229354-19-0 (5-3-(methoxymethyl)furan-2-yl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-3-(methoxymethyl)furan-2-yl-1,2-oxazole-3-carboxylic acid
• CAS No: 2229354-19-0
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 5963780
• PubChem ID: 165844623
• Update Time: 2025-08-05

5-3-(methoxymethyl)furan-2-yl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(methoxymethyl)furan-2-yl-1,2-oxazole-3-carboxylic acid
• 5-[3-(methoxymethyl)furan-2-yl]-1,2-oxazole-3-carboxylic acid
• 2229354-19-0
• EN300-1772738

• Inchi： 1S/C10H9NO5/c1-14-5-6-2-3-15-9(6)8-4-7(10(12)13)11-16-8/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： PJEJCNBCDIBLAQ-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.7Ų

Additional information on 5-3-(methoxymethyl)furan-2-yl-1,2-oxazole-3-carboxylic acid

Compound CAS No 2229354-19-0: 5-(3-(Methoxymethyl)furan-2-yl)-1,2-Oxazole-3-carboxylic Acid

The compound with CAS No 2229354-19-0, also known as 5-(3-(Methoxymethyl)furan-2-yl)-1,2-Oxazole-3-carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxazole derivatives, which are known for their unique electronic properties and potential applications in drug design. The structure of this molecule incorporates a furan ring substituted with a methoxymethyl group at the 3-position and an oxazole ring fused with a carboxylic acid moiety at the 5-position. These structural features contribute to its distinctive chemical reactivity and biological activity.

Recent studies have highlighted the potential of 5-(3-(Methoxymethyl)furan-2-yl)-1,2-Oxazole-3-carboxylic Acid as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its antioxidant properties have been linked to its ability to scavenge free radicals, making it a potential candidate for treating conditions associated with oxidative stress, such as neurodegenerative diseases.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The oxazole ring structure imparts unique electronic properties that make it suitable for use in organic electronics. A recent paper in Advanced Materials reported that films prepared from this compound exhibit excellent charge transport properties, making them promising candidates for use in organic field-effect transistors (OFETs). The integration of the furan and oxazole moieties enhances the molecule's conjugation length, thereby improving its electronic performance.

The synthesis of 5-(3-(Methoxymethyl)furan-2-yl)-1,2-Oxazole-3-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the coupling of a substituted furan derivative with an oxazole precursor under palladium-catalyzed cross-coupling conditions. This method ensures high yields and excellent regioselectivity, which are critical for producing pure samples suitable for further characterization and testing.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed in recent studies. Research conducted by environmental chemists has shown that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. This finding is particularly important for industries involved in chemical manufacturing, as it aligns with global efforts to develop eco-friendly chemical processes.

In conclusion, CAS No 2229354-19-based compounds like 5-(3-(Methoxymethyl)furan-something) represent a versatile class of molecules with diverse applications across multiple scientific disciplines. Their unique chemical properties make them invaluable tools in drug discovery and materials science, while ongoing research continues to uncover new potential uses for these fascinating compounds.